Cas no 65128-55-4 (5'-Guanylic acid,monomethyl ester (9CI))

• Product Name: 5'-Guanylic acid,monomethyl ester (9CI)
• CAS No: 65128-55-4
• MF: C₁₁H₁₆N₅O₈P
• MW: 377.24720287323
• CID: 508623
• PubChem ID: 136160634
• Update Time: 2025-04-19

5'-Guanylic acid,monomethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Guanylic acid,monomethyl ester (9CI)
• Guanosine5'-(phosphoric acid methyl ester)
• guanosine 5'-monophosphate methyl ester

• Inchi： 1S/C11H16N5O8P/c1-22-25(20,21)23-2-4-6(17)7(18)10(24-4)16-3-13-5-8(16)14-11(12)15-9(5)19/h3-4,6-7,10,17-18H,2H2,1H3,(H,20,21)(H3,12,14,15,19)/t4-,6-,7-,10-/m1/s1
• InChI Key： CTLHMSXPFVHJEK-KQYNXXCUSA-N
• SMILES： P(=O)(O)(OC)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 377.074
• Monoisotopic Mass: 377.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.8
• Topological Polar Surface Area: 191A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates